(6R,7R)-7-amino-3-[(Z)-2-(4-methyl-1,3-thiazol-5-yl)ethenyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
(6R,7R)-7-amino-3-[(Z)-2-(4-methyl-1,3-thiazol-5-yl)ethenyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
155723-02-7
VCID:
VC21192176
InChI:
InChI=1S/C13H13N3O3S2/c1-6-8(21-5-15-6)3-2-7-4-20-12-9(14)11(17)16(12)10(7)13(18)19/h2-3,5,9,12H,4,14H2,1H3,(H,18,19)
SMILES:
CC1=C(SC=N1)C=CC2=C(N3C(C(C3=O)N)SC2)C(=O)O
Molecular Formula:
C13H13N3O3S2
Molecular Weight:
323.4 g/mol
(6R,7R)-7-amino-3-[(Z)-2-(4-methyl-1,3-thiazol-5-yl)ethenyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
CAS No.: 155723-02-7
Cat. No.: VC21192176
Molecular Formula: C13H13N3O3S2
Molecular Weight: 323.4 g/mol
* For research use only. Not for human or veterinary use.
![(6R,7R)-7-amino-3-[(Z)-2-(4-methyl-1,3-thiazol-5-yl)ethenyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid - 155723-02-7](/images/no_structure.jpg)
Specification
| CAS No. | 155723-02-7 |
|---|---|
| Molecular Formula | C13H13N3O3S2 |
| Molecular Weight | 323.4 g/mol |
| IUPAC Name | 7-amino-3-[2-(4-methyl-1,3-thiazol-5-yl)ethenyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid |
| Standard InChI | InChI=1S/C13H13N3O3S2/c1-6-8(21-5-15-6)3-2-7-4-20-12-9(14)11(17)16(12)10(7)13(18)19/h2-3,5,9,12H,4,14H2,1H3,(H,18,19) |
| Standard InChI Key | SDEIKNWRVHSKQN-UHFFFAOYSA-N |
| Isomeric SMILES | CC1=C(SC=N1)C=CC2=C(N3[C@@H]([C@@H](C3=O)N)SC2)C(=O)O |
| SMILES | CC1=C(SC=N1)C=CC2=C(N3C(C(C3=O)N)SC2)C(=O)O |
| Canonical SMILES | CC1=C(SC=N1)C=CC2=C(N3C(C(C3=O)N)SC2)C(=O)O |
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